Cas no 81304-77-0 (4-Chloro-3-(chloromethyl)-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 4-Chloro-3-(chloromethyl)-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 81304-77-0
• MF: C₉H₁₁Cl₂NO₂S
• MW: 268.160139322281
• MDL: MFCD21299948
• CID: 5235141
• PubChem ID: 65745494
• Update Time: 2026-03-08

4-Chloro-3-(chloromethyl)-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(chloromethyl)-N,N-dimethylbenzene-1-sulfonamide

• MDL： MFCD21299948
• Inchi： 1S/C9H11Cl2NO2S/c1-12(2)15(13,14)8-3-4-9(11)7(5-8)6-10/h3-5H,6H2,1-2H3
• InChI Key： ZYULAJFONDFNFY-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)=CC=C(Cl)C(CCl)=C1

Additional information on 4-Chloro-3-(chloromethyl)-N,N-dimethylbenzene-1-sulfonamide

Comprehensive Overview of 4-Chloro-3-(chloromethyl)-N,N-dimethylbenzene-1-sulfonamide (CAS No. 81304-77-0)

4-Chloro-3-(chloromethyl)-N,N-dimethylbenzene-1-sulfonamide (CAS No. 81304-77-0) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and material science research. Its unique molecular structure, featuring both chloromethyl and sulfonamide functional groups, makes it a versatile building block for designing advanced molecules. Researchers and industries value this compound for its reactivity and potential applications in developing novel bioactive compounds.

In recent years, the demand for sulfonamide derivatives like 4-Chloro-3-(chloromethyl)-N,N-dimethylbenzene-1-sulfonamide has surged due to their role in drug discovery. With the rise of AI-driven drug design and computational chemistry, this compound has gained attention for its potential in targeting enzyme inhibitors and receptor modulators. Users frequently search for terms such as "sulfonamide applications in medicine" or "chloromethyl benzene derivatives synthesis," reflecting growing interest in its scientific and industrial relevance.

The compound’s CAS No. 81304-77-0 is a critical identifier for regulatory and safety documentation, ensuring precise communication across global supply chains. Laboratories often inquire about "purity standards for sulfonamide intermediates" or "scaling up chloromethyl benzene reactions," highlighting practical concerns in its handling and optimization. Its stability under controlled conditions makes it suitable for high-throughput screening and catalytic studies, aligning with trends in green chemistry and sustainable synthesis.

From an environmental perspective, 4-Chloro-3-(chloromethyl)-N,N-dimethylbenzene-1-sulfonamide is studied for its degradation pathways and eco-friendly disposal methods. Searches like "biodegradation of sulfonamides" or "safe handling of chloromethyl compounds" underscore the need for responsible usage. Innovations in waste reduction and catalyst recovery further enhance its appeal in modern chemical workflows.

In material science, this compound contributes to the development of functional polymers and coatings, addressing queries such as "sulfonamide-based polymer properties". Its dual functional groups enable cross-linking and modification, catering to niche applications like ion-exchange membranes or antimicrobial surfaces. Such versatility positions it as a key player in advancing smart materials.

To summarize, 4-Chloro-3-(chloromethyl)-N,N-dimethylbenzene-1-sulfonamide (CAS No. 81304-77-0) bridges multiple disciplines, from pharmaceutical research to sustainable engineering. Its alignment with trending topics like precision chemistry and circular economy ensures continued relevance. For professionals seeking detailed protocols or safety data, referencing its CAS number and IUPAC name remains essential for accuracy and compliance.